Cas no 898425-04-2 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxy-N-(2-methylpropyl)benzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxy-N-(2-methylpropyl)benzamide
• CAS No: 898425-04-2
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 6551625
• Update Time: 2025-08-02

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxy-N-(2-methylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxy-N-(2-methylpropyl)benzamide
• Benzamide, 4-methoxy-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C16H23NO4S/c1-12(2)10-17(14-8-9-22(19,20)11-14)16(18)13-4-6-15(21-3)7-5-13/h4-7,12,14H,8-11H2,1-3H3
• InChI Key： SIGSJWXCDWIZKP-UHFFFAOYSA-N
• SMILES： C(N(CC(C)C)C1CCS(=O)(=O)C1)(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 549.3±45.0 °C(Predicted)
• pka: -1.19±0.20(Predicted)

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxy-N-(2-methylpropyl)benzamide

N-(1,1-Dioxo-1λ6-Thiolan-3-yl)-4-Methoxy-N-(2-Methylpropyl)Benzamide: A Comprehensive Overview

The compound CAS No. 898425-04-2, also known as N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-methoxy-N-(2-methylpropyl)benzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of this compound is characterized by a benzamide core, which is substituted with a methoxy group at the para position of the benzene ring. The amide functionality is further modified with two distinct substituents: a 1,1-dioxo-1λ6-thiolan-3-yl group and a 2-methylpropyl group. These substituents contribute to the compound's unique physical and chemical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its role as a potential therapeutic agent in treating various diseases, including neurodegenerative disorders and cancer. The presence of the thiolane ring introduces a sulfur-containing moiety, which is known to enhance bioavailability and stability in biological systems. This feature makes the compound a promising candidate for drug delivery systems and targeted therapies.

In addition to its pharmacological applications, this compound has also been investigated for its catalytic properties in organic synthesis. The thiolane ring acts as a chiral auxiliary, enabling the synthesis of enantiomerically enriched compounds through asymmetric catalysis. This has opened new avenues for the development of chiral catalysts in industrial processes.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The synthesis typically begins with the preparation of the benzamide derivative, followed by sequential substitution reactions to introduce the thiolane and 2-methylpropyl groups. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

The compound's stability under various environmental conditions has also been a topic of recent research interest. Studies have shown that it exhibits excellent thermal stability and resistance to hydrolysis under physiological conditions, which are critical properties for its application as a drug candidate or industrial chemical.

In conclusion, N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-methoxy-N-(2-methylpropyl)benzamide (CAS No. 898425-04-2) represents a versatile molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in drug discovery and catalytic processes. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic knowledge and industrial innovation.